Cas no 851169-15-8 (5-ethyl-4-methylthiophene-2-carbohydrazide)

5-Ethyl-4-methylthiophene-2-carbohydrazide is a heterocyclic carbohydrazide derivative featuring a thiophene core, which is widely utilized in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's structure combines an ethyl and methyl substituent on the thiophene ring, enhancing its lipophilicity and potential bioavailability. The carbohydrazide functional group offers excellent chelating properties, making it valuable in metal coordination chemistry and catalyst design. Its thiophene backbone contributes to electron-rich characteristics, facilitating applications in organic synthesis, particularly in the development of bioactive molecules. This compound is also investigated for its potential as a precursor in the synthesis of heterocyclic scaffolds with antimicrobial or antitumor properties. Its stability and synthetic adaptability make it a useful intermediate in medicinal chemistry.

5-ethyl-4-methylthiophene-2-carbohydrazide structure

851169-15-8 structure

Product Name:5-ethyl-4-methylthiophene-2-carbohydrazide

CAS No:851169-15-8

MF:C₈H₁₂N₂OS

MW:184.258680343628

CID:3106484

PubChem ID:3747829

Update Time:2025-07-02

5-ethyl-4-methylthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 5-ethyl-4-methylthiophene-2-carbohydrazide
- Z58983395
- 851169-15-8
- HMS1788N01
- AKOS008969228
- EN300-07757
- BJB16915
- G36461
- Inchi： 1S/C8H12N2OS/c1-3-6-5(2)4-7(12-6)8(11)10-9/h4H,3,9H2,1-2H3,(H,10,11)
- InChI Key： COOPMEJEXBXWBE-UHFFFAOYSA-N
- SMILES： S1C(C(NN)=O)=CC(C)=C1CC

Computed Properties

Exact Mass: 184.06703418Da
Monoisotopic Mass: 184.06703418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 83.4Å²

5-ethyl-4-methylthiophene-2-carbohydrazide Pricemore >>

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